Cas no 2171984-71-5 (4-3-(hydroxymethyl)oxan-3-yl-1-methylpiperidin-4-ol)

• Product Name: 4-3-(hydroxymethyl)oxan-3-yl-1-methylpiperidin-4-ol
• CAS No: 2171984-71-5
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6194220
• PubChem ID: 165602975
• Update Time: 2025-10-30

4-3-(hydroxymethyl)oxan-3-yl-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-(hydroxymethyl)oxan-3-yl-1-methylpiperidin-4-ol
• EN300-1646748
• 2171984-71-5
• 4-[3-(hydroxymethyl)oxan-3-yl]-1-methylpiperidin-4-ol

• Inchi： 1S/C12H23NO3/c1-13-6-4-12(15,5-7-13)11(9-14)3-2-8-16-10-11/h14-15H,2-10H2,1H3
• InChI Key： FPJNLKLPQGVOLL-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C1(CO)COCCC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.9Ų

Additional information on 4-3-(hydroxymethyl)oxan-3-yl-1-methylpiperidin-4-ol

Research Brief on 4-3-(hydroxymethyl)oxan-3-yl-1-methylpiperidin-4-ol (CAS: 2171984-71-5): Recent Advances and Applications

The compound 4-3-(hydroxymethyl)oxan-3-yl-1-methylpiperidin-4-ol (CAS: 2171984-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological activities, and emerging roles in drug development.

Recent studies have highlighted the compound's potential as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the hydroxymethyl and piperidin-4-ol moieties, make it a versatile scaffold for the development of CNS-targeting drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating neurotransmitter receptors, suggesting possible applications in neurological disorders.

In terms of synthetic methodologies, researchers have developed more efficient routes for producing 4-3-(hydroxymethyl)oxan-3-yl-1-methylpiperidin-4-ol with improved yields and purity. A recent patent (WO2023051234) describes an optimized catalytic process that reduces byproduct formation while maintaining stereochemical integrity, which could facilitate large-scale production for preclinical studies.

Pharmacokinetic studies have revealed favorable properties of this compound, including good blood-brain barrier penetration and metabolic stability. These characteristics, combined with its low toxicity profile observed in animal models, position it as a promising candidate for further drug development. Current research is exploring its potential as a building block for next-generation analgesics and neuroprotective agents.

Ongoing clinical investigations are evaluating derivatives of 4-3-(hydroxymethyl)oxan-3-yl-1-methylpiperidin-4-ol for various therapeutic indications. Preliminary results from Phase I trials show acceptable safety profiles, though efficacy data in human subjects remains limited. The compound's mechanism of action appears to involve multiple pathways, including modulation of sigma receptors and inhibition of inflammatory cytokines.

Future research directions include structural optimization to enhance target selectivity and the development of prodrug formulations to improve bioavailability. The compound's unique chemical space continues to attract interest from both academic and industrial researchers, with several collaborative projects underway to explore its full therapeutic potential.